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Abstract

This technical guide provides a comprehensive overview of the chemical compound (1-Chloro-
3-phenylpropyl)benzene, systematically named 1-chloro-1,3-diphenylpropane. The document
elucidates the principles of its IUPAC nomenclature, details its physicochemical properties, and
presents established synthetic protocols and reaction mechanisms. Furthermore, this guide
explores the compound's significance as a versatile intermediate in organic synthesis,
particularly within the realm of medicinal chemistry and drug discovery. The content is
structured to offer both foundational knowledge and practical insights for researchers and
professionals in the field.

IUPAC Nomenclature and Structural Elucidation

The correct and unambiguous naming of chemical compounds is fundamental for scientific
communication. The International Union of Pure and Applied Chemistry (IUPAC) provides a
systematic framework for this purpose.

Determining the IUPAC Name
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The systematic IUPAC name for the compound with the structure (1-Chloro-3-
phenylpropyl)benzene is 1-chloro-1,3-diphenylpropane. The determination of this name
follows a set of established rules:

Identify the Parent Chain: The longest continuous carbon chain in the molecule is a three-
carbon chain, which forms the basis of the name "propane".[1][2]

« ldentify and Name Substituents: The propane chain is substituted with a chlorine atom and
two phenyl groups.[3] The substituents are named as "chloro” and "phenyl".

o Number the Parent Chain: The chain is numbered to give the substituents the lowest
possible locants (positions).[4] In this case, numbering from one end gives the substituents
at positions 1, 1, and 3, while numbering from the other end would resultin 1, 3, and 3. The
former set of locants is lower.

o Alphabetize the Substituents: The substituents are listed in alphabetical order: "chloro"
before "diphenyl".

o Assemble the Full Name: Combining the locants, substituent names, and the parent chain
name results in 1-chloro-1,3-diphenylpropane.

It is important to distinguish this compound from its isomer, 1-chloro-3-phenylpropane, where a
single phenyl group is attached to a chloropropyl chain.[5]

Structural Representation

Figure 1: 2D structure of 1-chloro-1,3-diphenylpropane.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-chloro-1,3-diphenylpropane is
crucial for its handling, application in synthesis, and for predicting its behavior in various
chemical and biological systems.
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Property Value Source
Molecular Formula CisH1sCl [6]
Molecular Weight 230.73 g/mol [6]

Not explicitly stated, likely a

Appearance o ) ]
liquid or low-melting solid
Boiling Point Not readily available
Density Not readily available
- Expected to be soluble in
Solubility

common organic solvents

Note: Experimental data for some properties of 1-chloro-1,3-diphenylpropane are not widely
available in public databases. The table will be updated as more information becomes
available.

Synthesis and Reaction Mechanisms

1-chloro-1,3-diphenylpropane is a valuable synthetic intermediate. Its synthesis and
subsequent reactions are of significant interest to organic chemists.

Synthetic Protocols

A common synthetic route to chloro-substituted alkanes involves the reaction of the
corresponding alcohol with a chlorinating agent. A plausible synthesis for 1-chloro-1,3-
diphenylpropane would start from 1,3-diphenylpropan-1-ol.

Protocol 1: Chlorination of 1,3-Diphenylpropan-1-ol

This protocol describes a general method for the chlorination of an alcohol to yield the
corresponding alkyl chloride.

Materials:

e 1,3-Diphenylpropan-1-ol
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Thionyl chloride (SOCI2) or concentrated hydrochloric acid (HCI)[7]

Pyridine (catalyst, if using SOCI2)

Anhydrous diethyl ether or other suitable aprotic solvent

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask with reflux condenser

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 1,3-diphenylpropan-1-ol in the chosen anhydrous solvent in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add the chlorinating agent (e.g., thionyl chloride) dropwise to the stirred solution. If
using thionyl chloride, a catalytic amount of pyridine can be added.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for a specified period (monitoring by TLC is recommended).

Upon completion of the reaction, carefully quench the reaction mixture by pouring it into ice-
cold water.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash sequentially with saturated sodium bicarbonate
solution and brine.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

» Filter and concentrate the organic solution under reduced pressure using a rotary evaporator
to obtain the crude product.

e Purify the crude 1-chloro-1,3-diphenylpropane by vacuum distillation or column
chromatography.

G,g-Diphenylpropan-l-d Chlorination
———————— "
SOCI2 or conc. HCI

Click to download full resolution via product page
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Figure 2: Synthetic workflow for 1-chloro-1,3-diphenylpropane.

Key Reaction Mechanisms

1-chloro-1,3-diphenylpropane can undergo a variety of reactions, primarily centered around the
reactive C-Cl bond.

Nucleophilic Substitution: The chlorine atom is a good leaving group, making the benzylic
carbon susceptible to nucleophilic attack. This allows for the introduction of a wide range of

functional groups.

Elimination Reactions: In the presence of a strong base, 1-chloro-1,3-diphenylpropane can
undergo elimination to form 1,3-diphenylpropene. The regioselectivity of this reaction will
depend on the reaction conditions and the nature of the base used.

Formation of Organometallic Reagents: The compound can be used to prepare Grignard or
organolithium reagents, which are powerful nucleophiles for carbon-carbon bond formation.

Applications in Research and Drug Development
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Halogenated organic molecules are of significant interest in medicinal chemistry due to the
ability of halogens to modulate the pharmacokinetic and pharmacodynamic properties of drug
candidates.[8] While specific applications of 1-chloro-1,3-diphenylpropane in drug development
are not extensively documented, its structural motif is present in various biologically active
compounds.

The 1,3-diphenylpropane scaffold is a core component of numerous biologically active
compounds, including chalcones and their derivatives, which have demonstrated a wide range
of activities such as anticancer, anti-inflammatory, and antimicrobial effects.[9] The introduction
of a chloro group can enhance metabolic stability, improve membrane permeability, and
influence binding affinity to biological targets.

Therefore, 1-chloro-1,3-diphenylpropane serves as a valuable building block for the synthesis
of novel compounds with potential therapeutic applications. Researchers can utilize the
reactivity of the C-Cl bond to introduce diverse functionalities and generate libraries of
compounds for biological screening.

Synthetic Intermediate

1-chloro-1,3-diphenylpropane

FunctionalizationFunctionalization Functionalization

/ Bioactive Derivatives \

Anticancer Agents Anti-inflammatory Agents Antimicrobial Agents

Click to download full resolution via product page
Figure 3: Potential applications of 1-chloro-1,3-diphenylpropane in drug discovery.

Conclusion

1-chloro-1,3-diphenylpropane is a chemically significant molecule with a well-defined IUPAC
nomenclature. Its synthesis and reactivity make it a versatile intermediate for organic chemists.
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While its direct applications in drug development are still emerging, its structural relationship to
known bioactive scaffolds highlights its potential as a valuable building block for the discovery
of new therapeutic agents. This guide provides a foundational understanding of this compound,
intended to support and inspire further research and development in the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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